[[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea

• Molecular Formula: C8H8N4O4S
• Molecular Weight: 256.24 g/mol
• IUPAC Name: [[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea
• InChI: InChI=1S/C8H8N4O4S/c9-8(17)11-10-3-4-1-5(12(15)16)7(14)2-6(4)13/h1-3,10,13H,(H3,9,11,17)/b4-3-
• InChI Key: UNPKMXBHPITFBG-ARJAWSKDSA-N
• Isomeric SMILES: C\1=C(C(=O)C=C(/C1=C\NNC(=S)N)O)[N+](=O)[O-]
• SMILES: C1=C(C(=O)C=C(C1=CNNC(=S)N)O)[N+](=O)[O-]

Description

[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea, also known as HNO, is a chemical compound that has been widely studied for its potential applications in scientific research. HNO is a highly reactive molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for a range of research applications.

Mechanism of Action

The exact mechanism of action of [[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea is not fully understood, but it is believed to act by stimulating the production of cyclic GMP, a signaling molecule that regulates a variety of cellular processes. [[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea has also been shown to interact with a number of proteins and enzymes, including hemoglobin, cytochrome c oxidase, and mitochondrial complex III.
Biochemical and Physiological Effects:
[[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea has a number of biochemical and physiological effects, including vasodilation, anti-inflammatory activity, and antiplatelet activity. It has also been shown to have antioxidant properties and to protect against oxidative stress. [[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea has been studied for its potential applications in the treatment of heart failure, hypertension, and other cardiovascular diseases.

Advantages and Limitations for Lab Experiments

[[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea has a number of advantages for use in lab experiments, including its high reactivity and specificity. However, it also has some limitations, including its short half-life and potential toxicity at high concentrations.

Future Directions

There are a number of future directions for research on [[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea, including further studies of its mechanism of action, its potential applications in the treatment of cardiovascular diseases, and its use as a tool for studying cellular signaling pathways. Other potential areas of research include the development of new synthesis methods for [[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea and the identification of new biological targets for this molecule.
In conclusion, [(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea, or [[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea, is a promising compound for use in scientific research. It has a range of biochemical and physiological effects and has been studied for its potential applications in the treatment of cardiovascular diseases. Further research is needed to fully understand the mechanism of action of [[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea and to identify new applications for this molecule.

Synthesis Methods

[[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea can be synthesized using a variety of methods, including the reaction of nitric oxide with thiourea or the reaction of nitrite with hydroxylamine. The most commonly used method involves the reaction of nitrite with hydroxylamine in the presence of a reducing agent, such as sodium dithionite. This method has been shown to produce [[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea in high yields and with good purity.

Scientific Research Applications

[[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea has been studied extensively for its potential applications in scientific research. It has been shown to have a range of biological effects, including vasodilation, anti-inflammatory activity, and antiplatelet activity. [[(Z)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea has also been shown to have potential applications in the treatment of heart failure, hypertension, and other cardiovascular diseases.